3-(Benzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine

• IUPAC Name: 3-(benzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine
• InChI: InChI=1S/C17H19NO4S2/c1-21-13-8-9-16(22-2)15(12-13)17-18(10-11-23-17)24(19,20)14-6-4-3-5-7-14/h3-9,12,17H,10-11H2,1-2H3
• InChI Key: LFMWNKMVKFOJBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2N(CCS2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H19NO4S2
• Molecular Weight: 365.5 g/mol
• CAS No.: 409356-99-6

Description

3-(Benzenesulfonyl)-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine is a useful research compound. Its molecular formula is C17H19NO4S2 and its molecular weight is 365.46. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis

The use of microwave-assisted synthesis for preparing nitrogen and sulfur-containing heterocyclic compounds, including thiazolidinones, has been explored due to its efficiency and rapidity. These compounds have shown potential antibacterial and antifungal activities, highlighting the importance of exploring thiazolidinones in drug discovery (Mistry & Desai, 2006).

Antiproliferative Activity

Thiazolidinone derivatives, synthesized with various substituted aromatic sulfonyl chlorides, have been evaluated for their antiproliferative activity against different human cancer cell lines. These studies indicate that specific modifications to the thiazolidinone structure can significantly impact their potential as antiproliferative agents (Chandrappa et al., 2008).

Antimicrobial Agents

Fluorinated triazoles and benzenesulfonyl derivatives have been synthesized and tested as antimicrobial agents. Their structure-activity relationship reveals significant insights into designing compounds with enhanced antimicrobial properties (Faidallah et al., 2011).

Photosensitizer Application

New zinc phthalocyanines substituted with benzenesulfonamide derivatives have been developed, characterized, and evaluated for their photophysical and photochemical properties. These compounds exhibit high singlet oxygen quantum yield, making them potential candidates for photodynamic therapy in cancer treatment (Pişkin et al., 2020).

Anti-Inflammatory and Analgesic Activities

Thiazolidinone derivatives bearing benzenesulfonamide have been synthesized and assessed for their COX-2 inhibitory activity and in vivo anti-inflammatory activity. This research suggests the therapeutic potential of these compounds in treating inflammation and pain with minimal side effects (Bari & Firake, 2016).